Cas no 26663-77-4 (1H-Benzimidazole-5-carboxylic Acid Methyl Ester)

• Product Name: 1H-Benzimidazole-5-carboxylic Acid Methyl Ester
• CAS No: 26663-77-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD03407310
• CID: 252241
• PubChem ID: 253661344
• Update Time: 2025-10-29

1H-Benzimidazole-5-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl benzimidazole-5-carboxylate
• 1H-Benzimidazole-5-carboxylic Acid Methyl Ester
• Methyl 1H-Benzimidazole-5-Carboxylate
• methyl 3H-benzimidazole-5-carboxylate
• Benzimidazole-5-carboxylic Acid Methyl Ester
• Methyl 5-benzimidazolecarboxylate
• SR-01000641614-1
• M2582
• SCHEMBL1379298
• MFCD03407310
• DTXSID80381526
• AMY10157
• FT-0628362
• WJHHIVYNOVTVGY-UHFFFAOYSA-N
• methyl 1H-1,3-benzodiazole-5-carboxylate
• CS-W022885
• AKOS000268403
• 26663-77-4
• 1H-Benzimidazole-5-carboxylicacidmethylester
• FS-2646
• methyl 1H-benzo[d]imidazole-6-carboxylate
• METHYL 1H-BENZO[D]IMIDAZOLE-5-CARBOXYLATE
• IDI1_032561
• SY007514
• CCG-52373
• A5257
• W-202134
• 1H-Benzimidazole-5-carboxylic acid, methyl ester
• 5-Methoxycarbonylbenzimidazole
• CL3438
• AKOS005264514
• AC-7533
• 6-methoxycarbonyl-1H-benzimidazole
• 1H-benzoimidazole-5-carboxylic acid methyl ester
• 5-benzimidazolecarboxylic acid, methyl ester
• Maybridge4_002683
• Z336080270
• EN300-69243
• SDCCGMLS-0066161.P001
• BB 0323480
• HMS1528J21
• BRD-K60861711-001-01-5
• Methyl 1H-benzimidazole-6-carboxylate
• DB-011185
• BBL029958
• STL259908

• MDL： MFCD03407310
• Inchi： 1S/C9H8N2O2/c1-13-9(12)6-2-3-7-8(4-6)11-5-10-7/h2-5H,1H3,(H,10,11)
• InChI Key： WJHHIVYNOVTVGY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)NC=N2)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: Solid
• Melting Point: 139.0 to 143.0 deg-C
• Boiling Point: 416.2°C at 760 mmHg
• Flash Point: 205.5℃
• PSA: 54.98000
• LogP: 1.34950

1H-Benzimidazole-5-carboxylic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S24/25

Additional information on 1H-Benzimidazole-5-carboxylic Acid Methyl Ester

Comprehensive Guide to 1H-Benzimidazole-5-carboxylic Acid Methyl Ester (CAS No. 26663-77-4): Properties, Applications, and Market Insights

1H-Benzimidazole-5-carboxylic Acid Methyl Ester (CAS No. 26663-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative serves as a crucial intermediate in the synthesis of various bioactive molecules. With the growing demand for novel drug candidates and crop protection agents, understanding this compound's properties and applications becomes increasingly valuable for researchers and industry professionals.

The molecular structure of 1H-Benzimidazole-5-carboxylic Acid Methyl Ester features a benzimidazole core with a carboxylic acid methyl ester functional group at the 5-position. This specific arrangement contributes to its unique chemical behavior, making it particularly useful in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and targeted cancer therapies.

In pharmaceutical applications, 26663-77-4 demonstrates remarkable versatility. Researchers are exploring its derivatives for potential anti-inflammatory properties and neuroprotective effects, responding to the global need for treatments addressing neurodegenerative diseases. The compound's ester functionality allows for efficient modification, enabling the creation of diverse molecular libraries for high-throughput screening—a technique gaining popularity in modern drug discovery pipelines.

The agrochemical sector benefits from 1H-Benzimidazole-5-carboxylic Acid Methyl Ester as well. Its structural features make it valuable for developing new-generation fungicides and plant growth regulators. With sustainable agriculture becoming a priority worldwide, this compound's role in creating environmentally friendly crop protection solutions aligns perfectly with current agricultural trends and regulatory requirements.

From a synthetic chemistry perspective, CAS 26663-77-4 offers several advantages. Its relatively stable nature under standard conditions facilitates handling and storage, while its reactivity profile allows for selective transformations. These characteristics make it particularly attractive for combinatorial chemistry approaches and structure-activity relationship studies, both critical in modern pharmaceutical development.

The global market for benzimidazole derivatives like 1H-Benzimidazole-5-carboxylic Acid Methyl Ester shows consistent growth, driven by expanding pharmaceutical R&D budgets and increasing agricultural chemical needs. Market analysts note particular demand from Asia-Pacific regions, where both pharmaceutical production and agricultural activities are rapidly expanding. This compound's cost-effectiveness and synthetic accessibility contribute to its commercial viability.

Quality control aspects of 26663-77-4 are crucial for research applications. Reputable suppliers typically provide high-purity material (>98%) with comprehensive analytical data including HPLC chromatograms and spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). These quality assurances are essential for researchers requiring reproducible results in their synthetic or biological studies.

Environmental and safety considerations for 1H-Benzimidazole-5-carboxylic Acid Methyl Ester follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment is recommended, reflecting the growing emphasis on laboratory safety culture in research institutions worldwide. The compound's environmental fate and toxicity profile are subjects of ongoing study as part of broader green chemistry initiatives.

Future research directions for CAS 26663-77-4 may explore its potential in emerging fields like metal-organic frameworks (MOFs) for catalytic applications or as a ligand in coordination chemistry. The compound's aromatic system and ester functionality offer interesting possibilities for materials science applications, particularly in developing functional organic materials.

For researchers sourcing 1H-Benzimidazole-5-carboxylic Acid Methyl Ester, considerations include supplier reliability, batch-to-batch consistency, and technical support availability. The compound's pricing reflects its position as a specialty chemical, with costs varying based on purity levels and order quantities. Current market trends suggest stable availability, though researchers are advised to plan procurement considering potential supply chain variations.

In conclusion, 1H-Benzimidazole-5-carboxylic Acid Methyl Ester (CAS No. 26663-77-4) represents an important building block in modern chemical research. Its applications span pharmaceutical development, agricultural chemistry, and potentially materials science, addressing several current scientific and societal challenges. As research into heterocyclic compounds continues to expand, this benzimidazole derivative will likely maintain its relevance in both academic and industrial settings.